Cas no 97-56-3 (2-Methyl-5-(p-tolyldiazenyl)aniline)

2-Methyl-5-(p-tolyldiazenyl)aniline is an azo compound featuring a methyl-substituted aniline core linked to a p-tolyl diazenyl group. This structure imparts stability and reactivity, making it useful in synthetic organic chemistry, particularly in the preparation of dyes, pigments, and intermediates for further functionalization. The presence of both an amine and a diazenyl moiety allows for versatile chemical modifications, enabling applications in coordination chemistry and material science. Its well-defined molecular architecture ensures consistent performance in reactions requiring precise control over electronic and steric effects. The compound is typically handled under controlled conditions due to its sensitivity to light and heat.
2-Methyl-5-(p-tolyldiazenyl)aniline structure
97-56-3 structure
Product Name:2-Methyl-5-(p-tolyldiazenyl)aniline
CAS No:97-56-3
MF:C14H15N3
MW:225.289002656937
MDL:MFCD00007733
CID:34907
PubChem ID:24847463
Update Time:2025-06-14

2-Methyl-5-(p-tolyldiazenyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-(p-tolyldiazenyl)aniline
    • C.I. 11160
    • 2-Aminoazotoluene
    • 4'-Amino-2,3'-dimethylazobenzene
    • Fast Garnet GBC base
    • Carcinogenic Aryl Amine Mix
    • O-AMINOAZOTOLUENE
    • 4′-AMino-2,3′-diMethylazobenzene
    • o-Toluene-azo-o-toluidine
    • 4-(o-Tolylazo)-o-toluidine
    • 2',3-dimethyl-4-aminoazobenzene
    • 2-amino-5-azotoluene
    • Solvent Yellow 3
    • C.I. Solvent Yellow 3
    • Toluazotoluidine
    • o-Aminoazotoluol
    • Fast Oil Yellow
    • Somalia Yellow R
    • Oil Yellow C
    • Fat Yellow B
    • Oil Yellow I
    • Fast Yellow AT
    • Oil Yellow AT
    • Hidaco Oil Yellow
    • Sudan Yellow RRA
    • Waxakol Yellow NL
    • Oil Yellow 2R
    • Aminoazotoluene
    • Organol Yellow 2T
    • ortho-Aminoazotoluene
    • Oil Yellow 21
    • OAAT
    • o-Amidoazotoluol
    • o-Aminoazotolueno
    • Oil Yellow 2681
    • o-Tolueneazo-o-toluidine
    • Tulabase Fast Garnet GB
    • O-AT
    • Brasilazina
    • 2-Methyl-4-[2-(2-methylphenyl)diazenyl]benzenamine (ACI)
    • Benzenamine, 2-methyl-4-[(2-methylphenyl)azo]- (9CI)
    • C.I. Solvent Yellow 3 (8CI)
    • o-Toluidine, 4-o-tolylazo- (6CI)
    • 2,3′-Dimethyl-4′-aminoazobenzene
    • 2-Methyl-4-[(2-methylphenyl)diazenyl]amine
    • 2-Methyl-4-[(o-tolyl)azo]aniline
    • 2′,3-Dimethyl-4-aminoazobenzene
    • 4-Amino-2′,3-dimethylazobenzene
    • Brasilazina Oil Yellow R
    • C.I. 11160B
    • NSC 1797
    • NSC 26821
    • 2Methyl4((2methylphenyl)azo)benzenamine
    • NCGC00253994-01
    • PFRYFZZSECNQOL-UHFFFAOYSA-N
    • CI 11160
    • NCGC00091180-01
    • o-Aato-amidoazotoluol
    • o-Amidoazotoluol [German]
    • T0261
    • Tulabase Fast Garnet GBC
    • NSC1797
    • 4'Amino2:3'azotoluene
    • 5(oTolylazo)2aminotoluene
    • WLN: ZR B1 DNUNR B1
    • AKOS028108451
    • 2-methyl-4-[(E)-o-tolylazo]aniline
    • Benzenamine, 2-methyl-4-[(2-methylphenyl)azo]-
    • SMR000393738
    • Benzenamine, 2-methyl-4-(2-(2-methylphenyl)diazenyl)-
    • Azoic diazo component 4, base
    • o-Aminoazotoluene [MI]
    • CCRIS 25
    • oAminoazotoluene
    • 2(Or 3)-methyl-4-((methylphenyl)azo)aniline
    • o-Aminoazotoluene [WHO-DD]
    • Zlut rozpoustedlova 3
    • Orthoaminoasotoluol
    • 4'-Amino-2:3'-azotoluene
    • Tox21_300300
    • Zlut rozpoustedlova 3 [Czech]
    • 4-Amino-3,2'-dimethylazobenzene
    • 2,3'-Dimethyl-4'-aminoazobenzene
    • MLS000738066
    • SCHEMBL411206
    • NCI60_001507
    • oToluidine, 4(otolylazo)
    • CI 11160B
    • ortho Aminoazotoluene
    • DTXCID4069
    • 4-o-Tolylazo-o-toluidine
    • Q27155855
    • NS00015600
    • 2-Methyl-4-[(E)-(2-methylphenyl)diazenyl]aniline
    • UNII-QHZ900P7ZA
    • 2-Methyl-4-((o-tolyl)azo)aniline
    • 4-Aminoazotoluene
    • 2-Methyl-4[(2-methylphenyl)azo]benzenamine
    • AKOS000276997
    • Q15726118
    • 4-16-00-00528 (Beilstein Handbook Reference)
    • (E)-2-methyl-4-(o-tolyldiazenyl)aniline
    • o Aminoazotoluene
    • Orthoaminoasotoluene
    • 2Amino5azotoluene
    • o-Toluol-azo-o-toluidin [German]
    • NCGC00091180-02
    • ortho-Tolueneazo-ortho-toluidine
    • EINECS 255-448-1
    • CHEMBL1701225
    • 61550-68-3
    • MFCD00007733
    • Tox21_202261
    • 2-methyl-4-[(2-methylphenyl)azo]benzenamine
    • NSC-26821
    • 4-Amino-2',3-dimethylazobenzene 100 microg/mL in Cyclohexane
    • BRN 0745567
    • EN300-7478841
    • 2Methyl4((otolyl)azo)aniline
    • 2-Methyl-4-((2-methylphenyl)azo)benzenamine
    • Benzenamine, 2-methyl-4-[2-(2-methylphenyl)diazenyl]-
    • oTolueneazootoluidine
    • NCGC00259810-01
    • NCGC00091180-03
    • 2-Methyl-4-o-tolylazo-phenylamine
    • 4-Amino-2',3-dimethylazobenzene
    • CHEMBL83552
    • SCHEMBL13338328
    • 2-Methyl-4-((2-methylphenyl)diazenyl)amine
    • oAminoazotoluol
    • 4Amino2',3dimethylazobenzene
    • ortho-Toluol-azo-ortho-toluidin
    • 97-56-3
    • MLS002152915
    • NCGC00091180-06
    • HMS2753N05
    • NCGC00091180-04
    • orthoTolueneazoorthotoluidine
    • 2-Methyl-4((2-methylphenyl)azo)benzenamine
    • O-AAT
    • 2-methyl-4-[2-(2-methylphenyl)diazen-1-yl]aniline
    • AI3-52505
    • 5-(o-Tolylazo)-2-aminotoluene
    • o-Toluidine, 4-o-tolylazo-
    • CHEBI:82285
    • oToluolazootoluidin
    • Benzenamine, 2methyl4((2methylphenyl)azo)
    • Aminoazotoluene(indicator)
    • Benzenamine, ar-methyl-4-(2-(methylphenyl)diazenyl)-
    • DTXSID1020069
    • o-Toluol-azo-o-toluidin
    • C19188
    • NSC-1797
    • DB-057676
    • 4(oTolylazo)otoluidine
    • 2-Methyl-4-[(2-methylphenyl)diazenyl]aniline #
    • Benzenamine, 2-methyl-4-((2-methylphenyl)azo)-
    • Benzenamine, 2-methyl-4-((2-methylphenyl)azo)-, (E)-
    • Fast Garnet GBC base, 97%
    • NSC26821
    • Orthoaminoazotoluene
    • ortho-Toluol-azo-ortho-toluidin [German]
    • 2',3Dimethyl4aminoazobenzene
    • QHZ900P7ZA
    • 2-methyl-4-[(2-methylphenyl)diazenyl]aniline
    • orthoToluolazoorthotoluidin
    • o-Toluidine, 4-(o-tolylazo)-
    • oAminoazotolueno
    • oAmidoazotoluol
    • o-Aminoazotoluene, analytical standard
    • CI Solvent Yellow 3
    • HSDB 2639
    • NCGC00091180-05
    • Aminoazotoluene (indicator)
    • EINECS 202-591-2
    • CAS-97-56-3
    • o-Aminoazotolueno [Spanish]
    • 4'-Amino-2,3'-azotoluene
    • MDL: MFCD00007733
    • Inchi: 1S/C14H15N3/c1-10-5-3-4-6-14(10)17-16-12-7-8-13(15)11(2)9-12/h3-9H,15H2,1-2H3
    • InChI Key: PFRYFZZSECNQOL-UHFFFAOYSA-N
    • SMILES: N(C1C=C(C)C(N)=CC=1)=NC1C(C)=CC=CC=1

Computed Properties

  • Exact Mass: 225.12700
  • Monoisotopic Mass: 225.126597
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1303 (rough estimate)
  • Melting Point: 101-102 °C (lit.)
  • Boiling Point: 356.8°C (rough estimate)
  • Flash Point: 200.4 °C
  • Refractive Index: 1.5770 (estimate)
  • PSA: 50.74000
  • LogP: 4.88220
  • Solubility: Not available
  • Merck: 420

2-Methyl-5-(p-tolyldiazenyl)aniline Security Information

  • Symbol: GHS07 GHS08
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H317,H350
  • Warning Statement: P201,P280,P308+P313
  • Hazardous Material transportation number:UN 1789 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 45-43
  • Safety Instruction: S53-S45
  • RTECS:XU8800000
  • Hazardous Material Identification: T
  • Risk Phrases:R45; R43
  • Storage Condition:2-8°C
  • TSCA:Yes

2-Methyl-5-(p-tolyldiazenyl)aniline Customs Data

  • HS CODE:2927000090
  • Customs Data:

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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2-Methyl-5-(p-tolyldiazenyl)aniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water ;  30 min, 0 - 5 °C; 30 min, 0 - 5 °C
1.2 90 h, 0 - 5 °C; 5 °C → 25 °C; 8 h, 25 °C
Reference
Study on non-pollutant and clean synthesis of high-purity 2,5-diaminotoluene sulfate
Jin, Ning-ren; Zheng, Zhi-guo; Cao, Yi-wen; Jin, Ning-dong; Chen, Guo-quan, Jingxi Yu Zhuanyong Huaxuepin, 2008, 16(1), 26-30

Production Method 2

Reaction Conditions
Reference
Preparation of high-purity 2,5-diamino-1-alkyl(oxy)benzenes via azobenzenes
, Japan, , ,

Production Method 3

Reaction Conditions
Reference
p-Aminosubstituted m-toluidines
, Japan, , ,

Production Method 4

Reaction Conditions
Reference
4-Aminoazobenzenes
, Federal Republic of Germany, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ;  30 min, 25 °C; 25 °C → 5 °C
1.2 Reagents: Sodium nitrite ;  3 h, 5 °C; 2 h, 5 °C → 25 °C
Reference
Method for preparing solvent red 24
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: o-Toluidine ,  o-Toluidinium chloride Solvents: Benzen-2,3,4,5,6-d5-amine ;  1 h, 40 - 45 °C; 30 min
1.2 Reagents: Acetic acid Solvents: Water ;  15 min
Reference
Synthesis of deuterium-labeled azo dyes of the Sudan family
De Nino, Antonio; Di Donna, Leonardo; Maiuolo, Loredana; Mazzotti, Fabio; Sindona, Giovanni, Synthesis, 2008, (3), 459-463

Production Method 7

Reaction Conditions
Reference
Study on process of synthesizing o-aminoazotoluene and reclaimation of o-toluidine
Wang, Liu-cheng; Zhang, Lei; Zhao, Jian-hong; Song, Cheng-ying; Wang, Jian-she, Jingxi Yu Zhuanyong Huaxuepin, 2012, 20(12), 21-24

Production Method 8

Reaction Conditions
Reference
Process for preparation of 2,5-diaminotoluene and sulfate
, China, , ,

Production Method 9

Reaction Conditions
Reference
High-quality aromatic amino azo compounds by the rearrangement of 1,3-diaryl triazenes
, European Patent Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  0 - 10 °C; 40 - 60 min, 0 - 10 °C; 45 - 60 min, 10 °C → 40 °C
Reference
Preparation of 2,5-diaminotoluene sulphate
, China, , ,

2-Methyl-5-(p-tolyldiazenyl)aniline Raw materials

2-Methyl-5-(p-tolyldiazenyl)aniline Preparation Products

2-Methyl-5-(p-tolyldiazenyl)aniline Suppliers

Amadis Chemical Company Limited
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(CAS:97-56-3)2-Methyl-5-(p-tolyldiazenyl)aniline
Order Number:A858619
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:13
Price ($):188.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:97-56-3)4-Amino-2,3-dimethylazobenzene
Order Number:LE12633
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
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2-Methyl-5-(p-tolyldiazenyl)aniline Related Literature

Additional information on 2-Methyl-5-(p-tolyldiazenyl)aniline

Recent Advances in the Study of 2-Methyl-5-(p-tolyldiazenyl)aniline (CAS: 97-56-3) and Its Applications in Chemical Biology and Medicine

2-Methyl-5-(p-tolyldiazenyl)aniline (CAS: 97-56-3) is an azo compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, its interactions with biological targets, and its potential therapeutic uses. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical behavior, biological activity, and future research directions.

The compound's azo linkage (-N=N-) is of particular interest, as it is known to participate in various chemical reactions, including reduction and photoisomerization, which can be leveraged for drug design and delivery. Recent research has demonstrated that 2-Methyl-5-(p-tolyldiazenyl)aniline can serve as a scaffold for the development of novel inhibitors targeting enzymes such as tyrosine kinases and cytochrome P450 isoforms. These findings highlight its potential in the treatment of diseases like cancer and metabolic disorders.

In addition to its therapeutic potential, studies have also investigated the compound's physicochemical properties, such as its solubility, stability, and absorption characteristics. These properties are critical for optimizing its pharmacokinetic profile and ensuring its efficacy in vivo. Advanced computational modeling and high-throughput screening techniques have been employed to predict its interactions with biological macromolecules, further elucidating its mechanism of action.

One of the most promising applications of 2-Methyl-5-(p-tolyldiazenyl)aniline is in the field of targeted drug delivery. Researchers have successfully conjugated the compound with nanoparticles and liposomes, enabling site-specific release of therapeutic agents. This approach minimizes off-target effects and enhances the overall therapeutic index. Recent in vivo studies have shown encouraging results, with improved drug accumulation at tumor sites and reduced systemic toxicity.

Despite these advancements, challenges remain in the clinical translation of 2-Methyl-5-(p-tolyldiazenyl)aniline-based therapies. Issues such as metabolic instability, potential toxicity, and limited bioavailability need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these hurdles. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the compound's potential.

In conclusion, 2-Methyl-5-(p-tolyldiazenyl)aniline (CAS: 97-56-3) represents a versatile and promising compound in the realm of chemical biology and medicine. Its unique chemical properties and diverse applications make it a valuable subject of ongoing research. Future studies should aim to refine its therapeutic applications, optimize its delivery systems, and explore its interactions with novel biological targets. The insights gained from these efforts will undoubtedly contribute to the advancement of drug discovery and development.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:97-56-3)2-Methyl-5-(p-tolyldiazenyl)aniline
A858619
Purity:99%
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Price ($):188.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:97-56-3)4-Amino-2,3-dimethylazobenzene
LE12633
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Price ($):Inquiry
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